Lipophilicity Advantage Over De-Trifluoromethyl Analog
The target compound exhibits an XLogP of 2.7, which is 0.9 log units higher than the de-trifluoromethyl analog 3-bromoimidazo[1,5-a]pyrimidine (LogP 1.8) . This increase in lipophilicity is attributable to the electron-withdrawing and hydrophobic character of the trifluoromethyl group at position 6. For medicinal chemistry applications, this translates to a predicted increase in membrane permeability and potentially altered metabolic stability relative to the non-fluorinated scaffold.
| Evidence Dimension | Lipophilicity (computed logP) |
|---|---|
| Target Compound Data | XLogP 2.7 |
| Comparator Or Baseline | 3-Bromoimidazo[1,5-a]pyrimidine (CAS 1823964-72-2): LogP 1.8 |
| Quantified Difference | ΔXLogP = +0.9 (target compound more lipophilic by ~50% in logP scale) |
| Conditions | Computed XLogP/LogP values from cheminformatics databases (chem960.com and molaid.com) |
Why This Matters
A 0.9 logP difference significantly affects partitioning behavior, membrane permeability, and pharmacokinetic profile of derived compounds, making analog substitution non-equivalent in lead optimization programs.
